N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide

• Molecular Formula: C16H20N4O5
• Molecular Weight: 348.35 g/mol
• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(5-methyl-3-nitropyrazol-1-yl)acetamide
• InChI: InChI=1S/C16H20N4O5/c1-11-8-15(20(22)23)18-19(11)10-16(21)17-7-6-12-4-5-13(24-2)14(9-12)25-3/h4-5,8-9H,6-7,10H2,1-3H3,(H,17,21)
• InChI Key: BPNAAATYQLWSFI-UHFFFAOYSA-N
• SMILES: CC1=CC(=NN1CC(=O)NCCC2=CC(=C(C=C2)OC)OC)[N+](=O)[O-]

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide, commonly known as DMNPAA, is a chemical compound that has gained significant attention in the field of scientific research. DMNPAA is a potent inhibitor of protein kinase C (PKC) and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

DMNPAA inhibits N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide activity by binding to the ATP-binding site of the kinase domain. This prevents the phosphorylation of downstream targets and leads to decreased cell proliferation and increased apoptosis. DMNPAA has been found to be a selective inhibitor of N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide, with little or no effect on other kinases.
Biochemical and Physiological Effects:
DMNPAA has been found to exhibit various biochemical and physiological effects. In addition to its anti-cancer properties, DMNPAA has been found to inhibit platelet aggregation and reduce inflammation. DMNPAA has also been found to have neuroprotective effects and may have potential application in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

DMNPAA has several advantages for lab experiments. It is a potent and selective inhibitor of N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide, making it a useful tool for studying N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide signaling pathways. DMNPAA is also relatively stable and can be stored for extended periods without significant degradation. However, DMNPAA has some limitations for lab experiments. It is a highly potent compound and requires careful handling to avoid exposure. DMNPAA is also relatively expensive, which may limit its use in some research settings.

Future Directions

DMNPAA has significant potential for future research. One area of interest is the development of DMNPAA analogs with improved potency and selectivity. Another area of interest is the investigation of DMNPAA's potential application in the treatment of neurodegenerative diseases. Further research is also needed to fully understand the biochemical and physiological effects of DMNPAA and its potential application in cancer therapy.

Synthesis Methods

DMNPAA can be synthesized using a multistep synthetic route. The first step involves the reaction of 3,4-dimethoxybenzaldehyde with ethylamine to form 3,4-dimethoxy-N-ethylbenzamide. The second step involves the reaction of 3,4-dimethoxy-N-ethylbenzamide with 5-methyl-3-nitro-1H-pyrazole-1-acetic acid to form DMNPAA. The synthesis of DMNPAA has been reported in various scientific journals and can be carried out using standard laboratory equipment.

Scientific Research Applications

DMNPAA has been extensively studied for its potential application in cancer therapy. N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide is a family of serine/threonine kinases that play a crucial role in the regulation of cell growth, differentiation, and apoptosis. Overexpression of N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide has been associated with various types of cancer, making it a potential target for cancer therapy. DMNPAA has been found to inhibit N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide activity, leading to decreased cell proliferation and increased apoptosis in cancer cells.